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Compound of Interest

Compound Name: Butinoline phosphate

CAS No.: 54118-66-0

Cat. No.: B1380909

Get Quote

Executive Summary & Pharmacological Rationale
Butinoline phosphate is a synthetic anticholinergic and antispasmodic agent structurally

related to amino-alcohol esters. Unlike non-selective antimuscarinics (e.g., atropine) that

exhibit widespread systemic side effects, Butinoline is often investigated for its targeted smooth

muscle relaxant properties, particularly in the gastrointestinal (GI) and urogenital tracts.

Mechanism of Action: Butinoline phosphate acts primarily as a muscarinic receptor

antagonist (specifically targeting M3 receptors on smooth muscle) and possesses a secondary

direct myolytic effect (musculotropic activity), similar to papaverine. This dual mechanism

allows it to inhibit spasms induced by both neurotropic (acetylcholine) and myotropic (barium

chloride, histamine) agonists.

Core Directive: The "Why" Behind the Dose
In preclinical models, the goal is to identify the ED50 (Effective Dose 50) that inhibits smooth

muscle spasm without inducing severe anticholinergic toxicity (e.g., tachycardia, mydriasis,

urinary retention). Blindly applying human equivalent doses is insufficient due to species-

specific metabolic differences in ester hydrolysis.
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Chemical Identity & Formulation Strategy
Success in in vivo studies begins with precise formulation. Butinoline phosphate is a salt,

conferring better aqueous solubility than its free base, but pH control is critical to prevent

precipitation or hydrolysis.

Property Specification

Compound Name Butinoline Phosphate

CAS Number 54118-66-0

Molecular Weight ~389.38 g/mol (Salt)

Solubility Soluble in water, saline, and PBS.

Storage -20°C (Desiccated). Protect from light.[1]

Formulation Protocol (Standard Vehicle)
Target Concentration: 1 mg/mL to 10 mg/mL (depending on dose).

Vehicle: Sterile 0.9% Saline (NaCl) or Phosphate Buffered Saline (PBS) pH 7.4.

Preparation:

Weigh the required amount of Butinoline Phosphate.

Add 80% of the final volume of vehicle.

Vortex for 2-3 minutes. If dissolution is slow, warm gently to 37°C (do not boil).

Adjust volume to final target.

Sterilization: Filter through a 0.22 µm PVDF syringe filter. Do not autoclave the drug

solution.

Stability: Fresh preparation is required. Hydrolysis of the ester linkage may occur if left in

aqueous solution >24 hours at room temperature.
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Dosage Selection Strategy
The following dosage ranges are derived from allometric scaling of historical antispasmodic

data and structural analogs (e.g., procyclidine, trihexyphenidyl).

Recommended Dosage Table (Rats & Mice)

Species Route
Low Dose
(Explorator
y)

Effective

Range

(Target)

High Dose
(Toxicity
Limit)

Administrat
ion Volume

Mouse IP / SC 1 mg/kg 3 – 10 mg/kg 30 mg/kg 10 mL/kg

Mouse PO (Oral) 5 mg/kg
10 – 50

mg/kg
100 mg/kg 10 mL/kg

Rat IP / SC 0.5 mg/kg 1 – 5 mg/kg 20 mg/kg 5 mL/kg

Rat PO (Oral) 2 mg/kg 5 – 25 mg/kg 50 mg/kg 5-10 mL/kg

Critical Note: The oral bioavailability of quaternary or charged amines can be variable. The PO

dose is set 3-5x higher than the parenteral dose to account for first-pass metabolism and

incomplete absorption.

Visualizing the Mechanism
The following diagram illustrates the dual pathway inhibition by Butinoline Phosphate.
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Figure 1: Mechanism of Action. Butinoline primarily antagonizes M3 receptors, preventing ACh-

mediated calcium release, with secondary direct effects on calcium channels.

Experimental Protocols
Protocol A: Charcoal Meal Transit Test (Efficacy Model)
This is the "Gold Standard" for evaluating antispasmodic/antimotility drugs in vivo.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1380909/docs?utm_src=pdf-body-img#application-note-butinoline-phosphate-dosage-protocols-for-in-vivo-animal-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1380909?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Objective: Determine the % inhibition of intestinal transit.

Materials:

Activated Charcoal (10% suspension in 5% Gum Arabic).

Test Animals: Swiss Albino Mice (20-25g) or Wistar Rats (180-220g), fasted for 18 hours

(water ad libitum).

Workflow:

Grouping: Randomize animals into 5 groups (n=6).

Group 1: Vehicle Control (Saline).

Group 2: Positive Control (Atropine Sulfate, 1 mg/kg IP).

Group 3: Butinoline Low Dose (e.g., 3 mg/kg).

Group 4: Butinoline Mid Dose (e.g., 10 mg/kg).

Group 5: Butinoline High Dose (e.g., 30 mg/kg).

Drug Administration: Administer Vehicle or Drug (IP or PO) 30 minutes prior to the charcoal

meal.

Charcoal Meal: Administer 0.2 mL (mice) or 1.0 mL (rats) of the charcoal suspension orally

via gavage.

Termination: Euthanize animals exactly 20 minutes after charcoal administration.

Measurement:

Surgically remove the small intestine (pylorus to caecum).

Measure the Total Length of the intestine.

Measure the Distance Traveled by the charcoal front.
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Calculation:

Protocol B: Pharmacokinetics (PK) Snapshot
Objective: Confirm systemic exposure and half-life (

).

Workflow:

Dosing: Administer single bolus dose (e.g., 5 mg/kg IV or 10 mg/kg PO) to rats (n=3 per

timepoint).

Sampling: Collect blood (tail vein or saphenous) at: 0.08, 0.25, 0.5, 1, 2, 4, 8, and 24 hours.

Processing: Centrifuge at 4000g for 10 min to harvest plasma. Store at -80°C.

Analysis: LC-MS/MS.

Note: Since Butinoline is an ester, stabilize plasma immediately with an esterase inhibitor

(e.g., NaF or PMSF) if instability is suspected during method development.

Safety & Toxicology Monitoring
While Butinoline is an antispasmodic, high doses trigger systemic anticholinergic toxicity.

Stop Criteria (Humane Endpoints):

Severe Mydriasis: Fixed, dilated pupils unresponsive to light.

Tachycardia: Heart rate >500 bpm (mice) or >450 bpm (rats) sustained.

CNS Effects: Tremors, convulsions, or severe ataxia.

Retention: Abdominal distension due to urinary retention (palpate bladder).

Workflow Diagram
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Figure 2: Experimental Timeline for Charcoal Meal Transit Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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